Cas no 1146290-41-6 (3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine)
3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-[4-chloro-2-(chloromethyl)phenoxymethyl]pyridine
- 3-[[4-chloro-2-(chloromethyl)phenoxy]methyl]pyridine
- 3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine
- Pyridine, 3-[[4-chloro-2-(chloromethyl)phenoxy]methyl]-
- 3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine
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- Inchi: 1S/C13H11Cl2NO/c14-7-11-6-12(15)3-4-13(11)17-9-10-2-1-5-16-8-10/h1-6,8H,7,9H2
- InChI Key: ZPYCIHMYMHMNMK-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C=CC=1OCC1C=NC=CC=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 228
- XLogP3: 3.3
- Topological Polar Surface Area: 22.1
3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-43577-0.05g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 0.05g |
$419.0 | 2023-02-10 | ||
| Enamine | EN300-43577-0.1g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 0.1g |
$439.0 | 2023-02-10 | ||
| Enamine | EN300-43577-0.25g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 0.25g |
$459.0 | 2023-02-10 | ||
| Enamine | EN300-43577-0.5g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 0.5g |
$479.0 | 2023-02-10 | ||
| Enamine | EN300-43577-1.0g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 1.0g |
$499.0 | 2023-02-10 | ||
| Enamine | EN300-43577-2.5g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 2.5g |
$978.0 | 2023-02-10 | ||
| Enamine | EN300-43577-5.0g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 5.0g |
$1448.0 | 2023-02-10 | ||
| Enamine | EN300-43577-10.0g |
3-{[4-chloro-2-(chloromethyl)phenoxy]methyl}pyridine |
1146290-41-6 | 10.0g |
$2146.0 | 2023-02-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01061949-1g |
3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine |
1146290-41-6 | 95% | 1g |
¥2639.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01061949-5g |
3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine |
1146290-41-6 | 95% | 5g |
¥7644.0 | 2023-04-05 |
3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine
Comprehensive Overview of 3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine (CAS No. 1146290-41-6)
3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine (CAS No. 1146290-41-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core linked to a chlorinated phenoxymethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
The chloromethyl and pyridine moieties in this compound contribute to its reactivity, enabling applications in cross-coupling reactions and heterocyclic chemistry. Recent studies highlight its role in developing novel antimicrobial agents and crop protection chemicals, aligning with the growing demand for sustainable solutions in agriculture and healthcare. Its CAS No. 1146290-41-6 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.
One of the trending topics related to 3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine is its potential in green chemistry. With increasing environmental concerns, researchers are investigating eco-friendly synthesis routes for such intermediates. Questions like "How to optimize the yield of CAS 1146290-41-6?" or "What are the alternatives to toxic solvents in its production?" are commonly explored in forums and publications.
From a technical perspective, the compound’s molecular weight (C13H11Cl2NO) and solubility profile are critical for formulation scientists. Its stability under varying pH conditions makes it suitable for controlled-release formulations, a hot topic in drug delivery systems. Analytical methods like HPLC and LC-MS are often employed to characterize its purity, addressing quality control challenges in industrial-scale production.
In summary, 3-[4-Chloro-2-(chloromethyl)phenoxymethyl]pyridine (CAS No. 1146290-41-6) represents a promising scaffold for innovation across multiple scientific disciplines. Its integration into high-throughput screening libraries and precision agriculture solutions underscores its interdisciplinary importance, making it a compound worth watching in the coming years.
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